Cas no 2227732-42-3 (rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine
• CAS No: 2227732-42-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5993340
• PubChem ID: 165682726
• Update Time: 2025-05-21

rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine
• 2227732-42-3
• EN300-1787201

• Inchi： 1S/C12H12N2/c13-11-6-10(11)9-5-8-3-1-2-4-12(8)14-7-9/h1-5,7,10-11H,6,13H2/t10-,11+/m0/s1
• InChI Key： KQPHPAKYJBFWHK-WDEREUQCSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine

Rac-(1R,2S)-2-(Quinolin-3-Yl)cyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine, identified by the CAS number 2227732-42-3, is a structurally unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic amines and features a quinoline moiety fused with a cyclopropane ring. The stereochemistry at the 1R and 2S positions adds complexity to its structure, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine. Researchers have employed various methodologies, including palladium-catalyzed coupling reactions and asymmetric induction techniques, to achieve high yields and enantiomeric excess. These methods not only highlight the versatility of modern synthetic strategies but also pave the way for large-scale production of this compound for commercial purposes.

The quinoline moiety in rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine is known for its aromatic stability and electron-withdrawing properties. This makes the compound an attractive candidate for applications in pharmaceuticals, where such properties are often desirable. For instance, recent studies have explored its potential as a ligand in metalloenzyme mimics and as a building block for constructing bioactive molecules with complex architectures.

In the field of materials science, rac-(1R,2S)-2-(quinolin-3-yl)cyclopropan-1-amine has shown promise as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions while maintaining structural integrity makes it a valuable component in these systems. Furthermore, its cyclopropane ring introduces mechanical strength and rigidity, which are essential for high-performance materials.

The stereochemistry of rac-(1R,2S)-... plays a crucial role in determining its physical and chemical properties. The 1R configuration imparts specific electronic effects, while the 2S configuration influences steric interactions. These factors collectively contribute to the compound's reactivity and selectivity in various chemical reactions. Recent studies have utilized computational chemistry tools to model these effects, providing deeper insights into the compound's behavior at the molecular level.

In terms of biological applications, rac-(1R,...) has been investigated for its potential as an antimicrobial agent. Preliminary experiments have demonstrated moderate activity against certain bacterial strains, suggesting that further optimization could yield more potent derivatives. Additionally, its ability to interact with biological membranes makes it a candidate for drug delivery systems.

The synthesis of rac-(1R,...) involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the quinoline ring system through condensation reactions and the subsequent installation of the cyclopropane ring via ring-closing metathesis or other cyclization techniques. The stereochemical outcome is carefully controlled through the use of chiral catalysts or auxiliary groups.

In conclusion, rac-(1R,...) represents a fascinating intersection of organic chemistry, materials science, and pharmacology. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As research continues to uncover new aspects of this molecule's behavior, its potential for innovation remains vast.